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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Methyleicosane (CAS number
1560-84-5), a branched-chain alkane with emerging significance in various scientific domains.
This document collates its fundamental chemical and physical properties, spectroscopic data,
and discusses its natural occurrence and potential applications, particularly as a biomarker and
a semiochemical. While detailed experimental protocols for its synthesis are not extensively
documented in publicly available literature, this guide outlines general synthetic strategies and
provides a conceptual framework for its analytical determination, primarily through gas
chromatography-mass spectrometry (GC-MS). This guide is intended to serve as a
foundational resource for researchers and professionals in chemistry, biology, and drug
development who are interested in the properties and applications of long-chain branched
alkanes.

Chemical and Physical Properties

2-Methyleicosane is a saturated hydrocarbon characterized by a twenty-carbon chain with a
methyl group at the second position.[1] Its fundamental properties are summarized in the table
below.
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Property Value Source
Molecular Formula C21H44 [2][3]
Molecular Weight 296.57 g/mol [2][41[5]
CAS Number 1560-84-5 [2113114]
IUPAC Name 2-Methyleicosane [2][3]
Density 0.840.1 g/cm?3 [6]
Boiling Point 341.145.0 °C at 760 mmHg [6]
Flash Point 125.9+10.8 °C [6]
LogP 11.73 [6]

Vapor Pressure

0.0+£0.4 mmHg at 25°C

[6]

Index of Refraction

1.442

[6]

Spectroscopic Data

The structural elucidation of 2-Methyleicosane relies heavily on spectroscopic techniques,
primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance
(NMR) spectroscopy.
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Spectroscopic Data Description Source

The electron ionization (EI)
mass spectrum is a key

Mass Spectrum identifier, with characteristic [2][5]
fragmentation patterns for a 2-

methyl branched alkane.[2]

Spectral data is available for
13C NMR the structural confirmation of [5]

the carbon skeleton.

Standard non-polar: 2064,
2064, 2065.3. Semi-standard
Kovats Retention Index non-polar: 2062.8, 2062.8, [5]
2063, 2064, 2060.5, 2063.1,
2064. Standard polar: 2061.7.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthetic procedures specifically for 2-Methyleicosane are not readily
available in the chemical literature. However, its synthesis can be conceptually approached
through established organic chemistry methodologies for forming carbon-carbon bonds and
introducing methyl branches.

A plausible synthetic approach would involve a Grignard reaction, a common method for
creating new carbon-carbon bonds.[7] This would entail the reaction of a long-chain alkyl
magnesium halide (e.g., nonadecyl magnesium bromide) with a small electrophile like
acetaldehyde, followed by dehydration of the resulting secondary alcohol.

Conceptual Experimental Workflow: Synthesis via
Grignard Reaction
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Conceptual Synthesis of 2-Methyleicosane

1-Bromononadecane Magnesium Turnings

Grignard Reagent

(Nonadecylmagnesium bromide) [l Acét@ldenyae

Nucleophilic Additio

2S04, Heat

Acid-catalyzed Dehydration

2-Methyleicosane

Click to download full resolution via product page
Caption: Conceptual workflow for the synthesis of 2-Methyleicosane via a Grignard reaction.

Biological Significance and Applications

Branched alkanes, including 2-Methyleicosane, are found in nature and have several
biological roles and applications in scientific research.

+ Natural Occurrence: 2-Methyleicosane has been identified as a component of the cuticular
waxes of plants and insects, where it contributes to a protective hydrophobic layer.[8]
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» Semiochemical: It has been investigated as a semiochemical, specifically a pheromone, in
various insect species, playing a role in chemical communication.[8]

e Analytical Standard: Due to its stability and defined structure, 2-Methyleicosane is used as
an analytical reference material, particularly in the petroleum industry and for environmental
analysis.[9]

o Biomarker: In geology, long-chain branched alkanes can serve as biomarkers, providing
insights into paleoenvironmental conditions and the source of organic matter in ancient
sediments.[8]

While direct studies on the pharmacological or toxicological effects of purified 2-
Methyleicosane are limited, the broader class of long-chain alkanes is generally considered to
have low toxicity. However, as with any chemical, appropriate safety precautions should be
taken during handling.

Analytical Methodology

The primary analytical technique for the identification and quantification of 2-Methyleicosane
is Gas Chromatography-Mass Spectrometry (GC-MS).

Typical GC-MS Workflow for Identification
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GC-MS Analysis Workflow for 2-Methyleicosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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